Cas no 1892146-88-1 (1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine
• CAS No: 1892146-88-1
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6263890
• PubChem ID: 117465181
• Update Time: 2025-05-24

1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine
• EN300-1905093
• 1892146-88-1
• [1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H15BrFNO/c1-16-11-9(5-8(13)6-10(11)14)12(7-15)3-2-4-12/h5-6H,2-4,7,15H2,1H3
• InChI Key： KPHWGLQOQBEJOF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CN)CCC1)OC)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine

1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Cyclobutylmethanamine: A Comprehensive Overview

The compound with CAS No. 1892146-88-1, known as 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclobutane ring with an aromatic amine group. The presence of substituents such as bromine, fluorine, and methoxy groups on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block for drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of kinase inhibitors and GPCR modulators. The bromine atom at the 5-position of the aromatic ring serves as a key site for further functionalization, enabling the creation of diverse pharmacophores with enhanced selectivity and potency.

The cyclobutane ring in this compound introduces an element of strain into the molecule, which can be leveraged to induce specific conformational changes in target proteins. This property has been exploited in the design of molecules with improved binding affinities to their biological targets. Additionally, the methoxy group at the 2-position contributes to increased lipophilicity, enhancing the compound's ability to cross cellular membranes and reach intracellular targets.

From a synthetic perspective, 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine can be prepared via a variety of routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. The choice of synthetic pathway depends on the availability of starting materials and the desired level of purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its derivatives have been investigated for their potential as anti-cancer agents due to their ability to inhibit key enzymes involved in tumor progression. Furthermore, studies have demonstrated its utility as a lead compound in the development of treatments for neurodegenerative diseases, where modulation of specific neuronal pathways is critical.

The unique combination of electronic effects and steric hindrance in 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclobutylmethanamine makes it an attractive candidate for further exploration in drug discovery programs. Its versatility as a starting material for constructing complex molecular architectures underscores its importance in modern chemical research.